Cas no 139392-76-0 (2(3H)-Benzoxazolone, 6-nitroso-)

• Product Name: 2(3H)-Benzoxazolone, 6-nitroso-
• CAS No: 139392-76-0
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 1268626
• Update Time: 2024-08-03

2(3H)-Benzoxazolone, 6-nitroso- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6-nitroso-

• Inchi： 1S/C7H4N2O3/c10-7-8-5-2-1-4(9-11)3-6(5)12-7/h1-3H,(H,8,10)
• InChI Key： DZPGBZNVGZFFTA-UHFFFAOYSA-N
• SMILES： O1C2=CC(N=O)=CC=C2NC1=O

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Density: 1.66±0.1 g/cm3(Predicted)
• PSA: 67.76
• pka: 8.39±0.70(Predicted)